Cas no 89216-62-6 (9H-Xanthene-3-carboxylic acid, 7-methoxy-9-oxo-)
89216-62-6 structure
Product Name:9H-Xanthene-3-carboxylic acid, 7-methoxy-9-oxo-
CAS No:89216-62-6
MF:C15H10O5
MW:270.236904621124
CID:608537
PubChem ID:23275365
Update Time:2025-04-19
9H-Xanthene-3-carboxylic acid, 7-methoxy-9-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthene-3-carboxylic acid, 7-methoxy-9-oxo-
- 7-methoxy-9-oxoxanthene-3-carboxylic acid
- SCHEMBL10454107
- 7-METHOXY-9-OXO-9H-XANTHENE-3-CARBOXYLIC ACID
- DTXSID70632352
- 89216-62-6
-
- Inchi: 1S/C15H10O5/c1-19-9-3-5-12-11(7-9)14(16)10-4-2-8(15(17)18)6-13(10)20-12/h2-7H,1H3,(H,17,18)
- InChI Key: WWNGHXOHRSZBQI-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2C(C2C=CC(C(=O)O)=CC1=2)=O)OC
Computed Properties
- Exact Mass: 270.05282342g/mol
- Monoisotopic Mass: 270.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 72.8Ų
9H-Xanthene-3-carboxylic acid, 7-methoxy-9-oxo- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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